Cas no 1094814-79-5 ([3,4-bis(acetyloxy)-6-(4-chlorophenoxy)-5-acetamidooxan-2-yl]methyl acetate)

[3,4-bis(acetyloxy)-6-(4-chlorophenoxy)-5-acetamidooxan-2-yl]methyl acetate structure
1094814-79-5 structure
Product Name:[3,4-bis(acetyloxy)-6-(4-chlorophenoxy)-5-acetamidooxan-2-yl]methyl acetate
CAS No:1094814-79-5
MF:C20H24ClNO9
MW:457.858865737915
CID:6424107
PubChem ID:3596014
Update Time:2024-01-16

[3,4-bis(acetyloxy)-6-(4-chlorophenoxy)-5-acetamidooxan-2-yl]methyl acetate Chemical and Physical Properties

Names and Identifiers

    • [3,4-bis(acetyloxy)-6-(4-chlorophenoxy)-5-acetamidooxan-2-yl]methyl acetate
    • 5-acetamido-2-(acetoxymethyl)-6-(4-chlorophenoxy)tetrahydro-2H-pyran-3,4-diyl diacetate
    • SR-01000908800
    • Z55186898
    • 1094814-79-5
    • 4'-Chlorophenyl 2-acetamido-3,4,6-tetra-O-acetyl-2-Deoxy-beta-d-glucopyranoside
    • AKOS016295637
    • acetic acid [5-acetamido-3,4-diacetyloxy-6-(4-chlorophenoxy)-2-oxanyl]methyl ester
    • AKOS001176751
    • DTXSID40393988
    • SR-01000908800-1
    • A828269
    • F1507-0115
    • [5-acetamido-3,4-diacetyloxy-6-(4-chlorophenoxy)oxan-2-yl]methyl acetate
    • 50729-97-0
    • [5-acetamido-3,4-diacetyloxy-6-(4-chloranylphenoxy)oxan-2-yl]methyl ethanoate
    • FT-0658589
    • Inchi： 1S/C20H24ClNO9/c1-10(23)22-17-19(29-13(4)26)18(28-12(3)25)16(9-27-11(2)24)31-20(17)30-15-7-5-14(21)6-8-15/h5-8,16-20H,9H2,1-4H3,(H,22,23)
    • InChI Key： WYEQTOCFACZKOK-UHFFFAOYSA-N
    • SMILES： ClC1C=CC(=CC=1)OC1C(C(C(C(COC(C)=O)O1)OC(C)=O)OC(C)=O)NC(C)=O

Computed Properties

  • Exact Mass: 457.1139590g/mol
  • Monoisotopic Mass: 457.1139590g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 10
  • Complexity: 665
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 127Ų

Experimental Properties

  • Density: 1.34±0.1 g/cm3(Predicted)
  • Boiling Point: 606.7±55.0 °C(Predicted)
  • pka: 13.42±0.70(Predicted)

[3,4-bis(acetyloxy)-6-(4-chlorophenoxy)-5-acetamidooxan-2-yl]methyl acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F1507-0115-2μmol
[3,4-bis(acetyloxy)-6-(4-chlorophenoxy)-5-acetamidooxan-2-yl]methyl acetate
 1094814-79-5 90%+
2μmol
 $57.0 2023-07-28
Life Chemicals
F1507-0115-5μmol
[3,4-bis(acetyloxy)-6-(4-chlorophenoxy)-5-acetamidooxan-2-yl]methyl acetate
 1094814-79-5 90%+
5μmol
 $63.0 2023-07-28
Life Chemicals
F1507-0115-10μmol
[3,4-bis(acetyloxy)-6-(4-chlorophenoxy)-5-acetamidooxan-2-yl]methyl acetate
 1094814-79-5 90%+
10μmol
 $69.0 2023-07-28
Life Chemicals
F1507-0115-20μmol
[3,4-bis(acetyloxy)-6-(4-chlorophenoxy)-5-acetamidooxan-2-yl]methyl acetate
 1094814-79-5 90%+
20μmol
 $79.0 2023-07-28
Life Chemicals
F1507-0115-1mg
[3,4-bis(acetyloxy)-6-(4-chlorophenoxy)-5-acetamidooxan-2-yl]methyl acetate
 1094814-79-5 90%+
1mg
 $54.0 2023-07-28
Life Chemicals
F1507-0115-2mg
[3,4-bis(acetyloxy)-6-(4-chlorophenoxy)-5-acetamidooxan-2-yl]methyl acetate
 1094814-79-5 90%+
2mg
 $59.0 2023-07-28
Life Chemicals
F1507-0115-3mg
[3,4-bis(acetyloxy)-6-(4-chlorophenoxy)-5-acetamidooxan-2-yl]methyl acetate
 1094814-79-5 90%+
3mg
 $63.0 2023-07-28
Life Chemicals
F1507-0115-4mg
[3,4-bis(acetyloxy)-6-(4-chlorophenoxy)-5-acetamidooxan-2-yl]methyl acetate
 1094814-79-5 90%+
4mg
 $66.0 2023-07-28
Life Chemicals
F1507-0115-5mg
[3,4-bis(acetyloxy)-6-(4-chlorophenoxy)-5-acetamidooxan-2-yl]methyl acetate
 1094814-79-5 90%+
5mg
 $69.0 2023-07-28
Life Chemicals
F1507-0115-10mg
[3,4-bis(acetyloxy)-6-(4-chlorophenoxy)-5-acetamidooxan-2-yl]methyl acetate
 1094814-79-5 90%+
10mg
 $79.0 2023-07-28

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